Cas no 339009-39-1 (1H-1,2,4-Triazole-1-ethanethioamide)

• Product Name: 1H-1,2,4-Triazole-1-ethanethioamide
• CAS No: 339009-39-1
• MF: C₄H₆N₄S
• MW: 142.182238101959
• MDL: MFCD00202433
• CID: 302018
• PubChem ID: 1483067
• Update Time: 2025-06-08

1H-1,2,4-Triazole-1-ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanethioamide
• 2-([1,2,4]TRIAZOL-1-YL)THIOACETAMIDE
• 2-(1,2,4-triazol-1-yl)ethanethioamide
• 2-(1H-1,2,4-triazol-1-yl)ethanethioamide
• MFCD00202433
• 339009-39-1
• DTXSID50363273
• SCHEMBL2260290
• AKOS000195974
• CS-0364241
• 7F-004

• MDL： MFCD00202433
• Inchi： 1S/C4H6N4S/c5-4(9)1-8-3-6-2-7-8/h2-3H,1H2,(H2,5,9)
• InChI Key： WNKQHNJCTOJEKP-UHFFFAOYSA-N
• SMILES： S=C(CN1C=NC=N1)N

Computed Properties

• Exact Mass: 142.03100
• Monoisotopic Mass: 142.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.51
• Boiling Point: 338.8°C at 760 mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.736
• PSA: 88.82000
• LogP: 0.26450

Additional information on 1H-1,2,4-Triazole-1-ethanethioamide

Comprehensive Overview of 1H-1,2,4-Triazole-1-ethanethioamide (CAS No. 339009-39-1): Properties, Applications, and Industry Insights

1H-1,2,4-Triazole-1-ethanethioamide (CAS No. 339009-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound belongs to the triazole family, a class of heterocyclic compounds known for their versatile biological activities. With the increasing demand for novel drug candidates and crop protection agents, 1H-1,2,4-Triazole-1-ethanethioamide has emerged as a promising intermediate in synthetic chemistry.

The molecular formula of 1H-1,2,4-Triazole-1-ethanethioamide includes a thioamide functional group, which enhances its reactivity and potential for derivatization. Researchers have explored its applications in developing antifungal agents, anticancer therapies, and enzyme inhibitors. Recent studies highlight its role in modulating cytochrome P450 enzymes, a hot topic in personalized medicine and drug metabolism research. This aligns with the growing interest in precision medicine and targeted drug delivery systems.

In agrochemical applications, 1H-1,2,4-Triazole-1-ethanethioamide derivatives have shown efficacy against plant pathogens, addressing global concerns about food security and sustainable agriculture. The compound’s mechanism of action involves disrupting fungal cell membranes, making it a candidate for next-generation biofungicides. This resonates with the rising demand for eco-friendly pesticides amid stricter environmental regulations.

Synthetic routes to 1H-1,2,4-Triazole-1-ethanethioamide often involve multistep organic reactions, including condensation and cyclization techniques. Optimizing these processes is a key focus for chemists, particularly in the context of green chemistry and atom economy. Industry professionals frequently search for scalable synthesis methods and cost-effective production strategies, reflecting the compound’s commercial potential.

From a regulatory perspective, 1H-1,2,4-Triazole-1-ethanethioamide is subject to standard safety assessments, including toxicity profiling and environmental impact studies. These evaluations are critical given the heightened public awareness of chemical safety and corporate sustainability. Data from in vitro and in vivo studies are essential for compliance with global standards like REACH and FDA guidelines.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are frequently analyzed using advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These analyses are vital for quality control in industrial settings, where consistency and purity are paramount. Researchers also investigate its crystallographic structure to understand intermolecular interactions, a topic of interest in materials science.

Market trends indicate growing investment in triazole-based compounds, driven by their applications in drug discovery and crop science. Patent filings related to 1H-1,2,4-Triazole-1-ethanethioamide have surged, particularly in Asia and North America, reflecting regional R&D priorities. This aligns with searches for emerging chemical markets and intellectual property landscapes in the specialty chemicals sector.

Future research directions may explore the compound’s potential in nanotechnology and bioconjugation, areas gaining traction in academic and industrial labs. Its compatibility with click chemistry protocols could further expand its utility in biomaterial engineering. Such innovations respond to the increasing demand for multifunctional compounds in interdisciplinary applications.